Cas no 27042-01-9 (1-Propanone, 1-(1-cyclopenten-1-yl)-)

1-Propanone, 1-(1-cyclopenten-1-yl)- structure
27042-01-9 structure
Product Name:1-Propanone, 1-(1-cyclopenten-1-yl)-
CAS No:27042-01-9
MF:C8H12O
MW:124.180282592773
CID:1431470
PubChem ID:12700419
Update Time:2025-04-20

1-Propanone, 1-(1-cyclopenten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(1-cyclopenten-1-yl)-
    • 1-(cyclopenten-1-yl)propan-1-one
    • DTXSID40507346
    • 1-(1-CYCLOPENTEN-1-YL)-1-PROPANONE
    • SCHEMBL9069679
    • AKOS011357363
    • 1-(Cyclopent-1-en-1-yl)propan-1-one
    • 27042-01-9
    • Inchi: 1S/C8H12O/c1-2-8(9)7-5-3-4-6-7/h5H,2-4,6H2,1H3
    • InChI Key: JFLUEFBLFMYJOE-UHFFFAOYSA-N
    • SMILES: O=C(CC)C1=CCCC1

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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